N-(4-chlorophenyl)-2-((3-(thiophen-2-yl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-yl)thio)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[(2-thiophen-2-yl-1,4-diazaspiro[4.4]nona-1,3-dien-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C19H18ClN3OS2/c20-13-5-7-14(8-6-13)21-16(24)12-26-18-17(15-4-3-11-25-15)22-19(23-18)9-1-2-10-19/h3-8,11H,1-2,9-10,12H2,(H,21,24)
• InChI Key: RRHDFQVKWCDKPS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)N=C(C(=N2)SCC(=O)NC3=CC=C(C=C3)Cl)C4=CC=CS4
• Molecular Formula: C19H18ClN3OS2
• Molecular Weight: 404.0 g/mol

Description

N-(4-chlorophenyl)-2-((3-(thiophen-2-yl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H18ClN3OS2 and its molecular weight is 403.94. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

N-(4-chlorophenyl)-2-((3-(thiophen-2-yl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-yl)thio)acetamide, due to its structural complexity, may be related to compounds explored for their potential in synthesizing novel chemical entities with antimicrobial properties. For example, studies have synthesized various thiazolidinone and acetidinone derivatives, demonstrating antimicrobial activity against a range of microorganisms. These compounds were characterized using elemental analysis, IR, 1H NMR, and Mass spectral data, indicating a broad potential for similar compounds in antimicrobial applications (Mistry, Desai, & Intwala, 2009).

Antitumor Activity

Another potential application of compounds structurally related to N-(4-chlorophenyl)-2-((3-(thiophen-2-yl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-yl)thio)acetamide is in the field of antitumor research. Derivatives such as N-[4-(benzothiazole-2-yl)phenyl]acetamide, when bearing different heterocyclic ring systems, have been synthesized and screened for their antitumor activity. This screening, conducted against approximately 60 human tumor cell lines derived from nine neoplastic diseases, highlighted certain compounds for their considerable anticancer activity against some cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).

Antibacterial Activity

The synthesis of compounds with specific structural features, such as 4-oxo-thiazolidines and 2-oxo-azetidines, has been shown to exhibit moderate to good activity against both gram-positive and gram-negative bacteria. QSAR studies of these compounds suggest that the presence of substituents at specific positions can significantly influence their antibacterial efficacy, indicating a route for the development of new antibacterial agents (Desai, Shah, Bhavsar, & Saxena, 2008).

Anti-Inflammatory and Analgesic Activities

Similarly, the synthesis of new substituted 2-amino-4-(4-chlorophenyl) thiazole-5-acetic acids and esters has been undertaken, showing promising anti-inflammatory and analgesic activities in preliminary screenings. These findings point to the potential of such compounds in developing new treatments for inflammation and pain management (Attimarad & Bagavant, 1999).